Cas no 1350759-94-2 (Ethyl 2-bromo-5-ethoxy-4-methylbenzoate)
1350759-94-2 structure
Product Name:Ethyl 2-bromo-5-ethoxy-4-methylbenzoate
CAS No:1350759-94-2
MF:C12H15BrO3
MW:287.149703264236
CID:2126139
Update Time:2023-08-03
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-bromo-5-ethoxy-4-methylbenzoate
- IIGUGQIJQXUSRL-UHFFFAOYSA-N
- Benzoicacid,2-bromo-5-ethoxy-4-methyl-,ethylester
- Benzoic acid, 2-bromo-5-ethoxy-4-methyl-, ethyl ester
- Ethyl 2-bromo-5-ethoxy-4-methylbenzoate
-
- Inchi: 1S/C12H15BrO3/c1-4-15-11-7-9(12(14)16-5-2)10(13)6-8(11)3/h6-7H,4-5H2,1-3H3
- InChI Key: IIGUGQIJQXUSRL-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(C=C1C(=O)OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 232
- Topological Polar Surface Area: 35.5
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E111590-1g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 1g |
$ 600.00 | 2022-06-05 | ||
| TRC | E111590-2.5g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 2.5g |
$ 990.00 | 2022-06-05 | ||
| A2B Chem LLC | AY23501-5g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 95% | 5g |
$677.00 | 2024-04-20 | |
| A2B Chem LLC | AY23501-25g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 95% | 25g |
$1309.00 | 2024-04-20 | |
| Crysdot LLC | CD12152197-5g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 95+% | 5g |
$952 | 2024-07-23 | |
| Crysdot LLC | CD12152197-10g |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate |
1350759-94-2 | 95+% | 10g |
$1810 | 2024-07-23 |
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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